Cas no 1197348-98-3 (Rosuvastatin Isoamyl Ester)

• Product Name: Rosuvastatin Isoamyl Ester
• CAS No: 1197348-98-3
• MF: C₂₇H₃₈FN₃O₆S
• MW: 551.670529842377
• CID: 1061284
• PubChem ID: 68339331
• Update Time: 2025-04-20

Rosuvastatin Isoamyl Ester Chemical and Physical Properties

Names and Identifiers

• Rosuvastatin Isoamy Ester
• (3R,5S,6E)-7-[4-(4-flurophenyl)-6-(1-methylethyl)-2-[methyl(methylsulfonyl)amino]-5-pyrimidyl]-3,5-dihydroxy-6-heptenoic acid 3-methylbutanolate
• Rosuvastatin Isoamy
• 3-methylbutyl (E,3R,5S)-7-[4-(4-fluorophenyl)-2-[methyl(methylsulfonyl)amino]-6-propan-2-ylpyrimidin-5-yl]-3,5-dihydroxyhept-6-enoate
• SCHEMBL12651476
• 1197348-98-3
• Rosuvastatin Isoamyl Ester

• Inchi： 1S/C27H38FN3O6S/c1-17(2)13-14-37-24(34)16-22(33)15-21(32)11-12-23-25(18(3)4)29-27(31(5)38(6,35)36)30-26(23)19-7-9-20(28)10-8-19/h7-12,17-18,21-22,32-33H,13-16H2,1-6H3/b12-11+/t21-,22-/m1/s1
• InChI Key： OEDAIKXIOPRNBH-CXYUPCIPSA-N
• SMILES： S(C)(N(C)C1=NC(C2C=CC(=CC=2)F)=C(/C=C/[C@H](C[C@H](CC(=O)OCCC(C)C)O)O)C(C(C)C)=N1)(=O)=O

Computed Properties

• Exact Mass: 551.24653528g/mol
• Monoisotopic Mass: 551.24653528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 14
• Complexity: 857
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 716.1±70.0 °C at 760 mmHg
• Flash Point: 386.9±35.7 °C
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

Rosuvastatin Isoamyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)